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Compound of Interest

Compound Name: 3-Fluoro-5-hydroxybenzoic acid

Cat. No.: B1310673 Get Quote

An In-depth Technical Guide on the Health and Safety of 3-Fluoro-5-hydroxybenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive health and safety information for 3-Fluoro-5-
hydroxybenzoic acid (CAS No. 860296-12-4). Due to the limited availability of detailed

experimental data for this specific compound, this guide also includes information on its

isomers for comparative purposes and to offer a broader understanding of the potential

hazards associated with this class of compounds. All professionals handling this chemical

should supplement this information with their institution's specific safety protocols and conduct

a thorough risk assessment before use.

Chemical Identification and Physical Properties
1.1. 3-Fluoro-5-hydroxybenzoic acid
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Property Value Source

CAS Number 860296-12-4 [1][2][3][4]

Molecular Formula C₇H₅FO₃ [4]

Molecular Weight 156.11 g/mol [4]

Physical Form White to off-white solid [4]

Storage Temperature Room Temperature [4]

1.2. Physical Properties of Isomeric Compounds (for reference)

Compound Melting Point Boiling Point Density

3-Fluoro-4-

hydroxybenzoic acid
154-158 °C

311.9±27.0 °C

(Predicted)

1.492±0.06 g/cm³

(Predicted)

4-Hydroxybenzoic

acid
213 - 217 °C Not available 1.4041 g/cm³

Hazard Identification and Classification
2.1. GHS Classification of 3-Fluoro-5-hydroxybenzoic acid

Hazard Class Category GHS Hazard Statement

Acute toxicity, Oral 4 H302: Harmful if swallowed

Skin corrosion/irritation 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation

Acute toxicity, Inhalation 4 H332: Harmful if inhaled

Specific target organ toxicity 3
H335: May cause respiratory

irritation

Signal Word:Warning[4]
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2.2. GHS Pictograms

Caption: GHS Pictograms for 3-Fluoro-5-hydroxybenzoic acid.

2.3. Hazard and Precautionary Statements[4]

Type Code Statement

Hazard H302 Harmful if swallowed.

Hazard H315 Causes skin irritation.

Hazard H319 Causes serious eye irritation.

Hazard H332 Harmful if inhaled.

Hazard H335
May cause respiratory

irritation.

Precautionary P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

Precautionary P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Precautionary P310
Immediately call a POISON

CENTER or doctor/physician.

Handling and Storage
Proper handling and storage are crucial to minimize the risks associated with 3-Fluoro-5-
hydroxybenzoic acid.

3.1. Personal Protective Equipment (PPE) and Engineering Controls
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Laboratory Handling Workflow

Start: Handling Solid Chemical

Work in a well-ventilated area
(e.g., fume hood)

Wear appropriate PPE:
- Safety glasses/goggles

- Lab coat
- Chemical-resistant gloves

Avoid creating dust.
Weigh and handle with care.

End: Securely store or dispose

Click to download full resolution via product page

Caption: General workflow for handling hazardous solid chemicals.

3.2. Storage Recommendations

Store in a tightly closed container in a cool, dry, and well-ventilated area.[4] The recommended

storage temperature is room temperature.[4]

Toxicological Information
Detailed toxicological studies on 3-Fluoro-5-hydroxybenzoic acid are not readily available in

the public domain. The GHS classification suggests that the primary toxicological concerns are
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acute toxicity upon ingestion and inhalation, as well as irritation to the skin, eyes, and

respiratory system.[4]

First-Aid Measures
Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Experimental Protocols
As specific experimental safety studies for 3-Fluoro-5-hydroxybenzoic acid are not available,

a representative, generalized protocol for assessing the skin irritation potential of a chemical is

provided below. This is based on standard OECD guidelines.

6.1. In Vitro Skin Irritation: Reconstructed Human Epidermis (RhE) Test Method (OECD TG

439)

Objective: To assess the skin irritation potential of a test chemical by measuring its cytotoxic

effect on a reconstructed human epidermis model.
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Methodology:

Preparation of the Test Chemical: Prepare a solution or suspension of 3-Fluoro-5-
hydroxybenzoic acid in a suitable solvent.

Tissue Culture: Use commercially available reconstructed human epidermis tissues.

Application of the Test Chemical: Apply a defined amount of the prepared chemical to the

surface of the epidermis tissue.

Incubation: Incubate the treated tissues for a specified period (e.g., 60 minutes) at 37°C.

Rinsing: After incubation, thoroughly rinse the tissues to remove the test chemical.

Post-incubation: Transfer the tissues to fresh medium and incubate for a further period (e.g.,

42 hours).

Viability Assessment: Assess cell viability using a quantitative method, typically the MTT

assay. In this assay, viable cells convert the yellow MTT tetrazolium salt into a purple

formazan product.

Data Analysis: The amount of formazan produced is measured spectrophotometrically. The

percentage of viable cells in the treated tissues is calculated relative to negative controls.

Classification: If the mean tissue viability is reduced to ≤ 50% of the negative control, the

chemical is classified as a skin irritant.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1310673?utm_src=pdf-body
https://www.benchchem.com/product/b1310673?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1310673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In Vitro Skin Irritation Test Workflow

Start: Prepare Test Chemical

Apply chemical to
Reconstructed Human Epidermis (RhE) tissue

Incubate for 60 minutes at 37°C

Rinse tissues to remove chemical

Post-incubation for 42 hours

Assess cell viability (MTT Assay)

Analyze data and classify

End: Determine Irritancy Potential

Click to download full resolution via product page

Caption: A generalized workflow for an in vitro skin irritation test.
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Disposal Considerations
Dispose of this chemical and its container in accordance with all applicable local, state, and

federal regulations. Do not allow it to enter drains or waterways.

Disclaimer
The information provided in this document is intended for use by qualified professionals and is

based on the data available at the time of compilation. It is not exhaustive and should not be

considered a substitute for a comprehensive risk assessment. The user is solely responsible

for determining the suitability of this chemical for their intended use and for implementing

appropriate safety measures. Google and its affiliates make no warranties, express or implied,

and assume no liability in connection with any use of this information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1310673?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1310673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

